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Chemical Properties at a Glance

CAS No.: 359-40-0
Cat. No.: S702263

Compound Focus: Oxalyl fluoride

Get Quote

The core difference between these compounds lies in the halogen atom (Cl vs. F), which significantly

influences their physical properties and handling.

Property Oxalyl Chloride Oxalyl Fluoride
Chemical C20:2Cl2 [1] C2F202 [2]
Formula

Molar Mass 126.92 [1] 94.02 [2]
(g-mol?1)

Physical State

Melting Point

Boiling Point

Odor

Colorless liquid [1]

-16 °C [1]

63-64 °C [1]

Pungent, phosgene-like [1]

Colorless liquid [2]

3°C[2]

26.6 °C [2]

Information Missing
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Property Oxalyl Chloride Oxalyl Fluoride
Key Structural Can exist as equilibrium of anti ($=180°) Exists as an equilibrium between anti
Feature and gauche ($=60°) conformers [3] and syn periplanar forms [3]

Practical Implication: Oxalyl fluoride's lower boiling point indicates higher volatility, requiring more

careful handling and specialized equipment for low-temperature reactions.

Reactivity and Applications Comparison

Both compounds are diacyl halides and share similar reaction pathways, but their differing halogen atoms

lead to variations in reactivity and preferred applications.

Oxalyl
Application Oxalyl Chloride
PP y Fluoride

Acyl Halide Excellent reagent for converting carboxylic acids to acyl Information
Formation chlorides [1]. Missing
Oxidation of Key reagent in Swern oxidation (converts alcohols to Information
Alcohols aldehydes/ketones) [1]. Missing
Friedel-Crafts Reacts with arenes to give acyl chlorides [1]. Information
Acylation Missing
Ester & Amide Reacts with alcohols/phenols to form diesters [1]; reacts with Information
Formation amines to form oxalamides [1]. Missing

| Specialty & Industrial Use | - Pharmaceuticals: Largest application (50-60% of global use); synthesis of

antibiotics (e.g., cefuroxime) [4].

¢ Agrochemicals: Key intermediate for sulfonylurea herbicides [4]. | - Electronics Industry:
Investigated as an etching gas for semiconductors to replace compounds with high global warming
potential [2].

¢ Fluorochemistry: Serves as a starting material for synthesizing perfluoroalkyl vinyl ethers [5]. |
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Key Reactivity Insight: The carbon-chlorine bond in oxalyl chloride is generally more reactive toward

nucleophiles than the carbon-fluorine bond in oxalyl fluoride. This often makes oxalyl chloride a more

aggressive

and faster-reacting reagent, while oxalyl fluoride may offer better selectivity in certain

transformations.

Experimental Protocols

Here are detailed methodologies for key reactions involving each reagent.

Synthesis of Acyl Chlorides using Oxalyl Chloride

This is a primary use of oxalyl chloride, valued because its byproducts are gases, simplifying purification

[1].

e Typical Protocol:

[e]

Dissolve the carboxylic acid (1 equiv.) in an inert, anhydrous solvent like dichloromethane
(DCM) or tetrahydrofuran (THF).

Add a catalytic amount (a few drops) of N,N-Dimethylformamide (DMF). A vigorous gas
evolution and formation of the Vilsmeier-Haack-type intermediate
(chloromethylene(dimethyl)ammonium ion) is typically observed.

Slowly add oxalyl chloride (1.1 - 1.5 equiv.) to the stirred solution at room temperature or 0°C.
Stir the reaction mixture until gas evolution ceases (typically 1-2 hours).

Remove the volatile solvents and byproducts in vacuo to obtain the crude acid chloride, which
is often pure enough for subsequent reactions.

o Safety Note: This reaction must be performed in a well-ventilated fume hood due to the toxic gases
(CO, COz2, HCI) produced [1]. The byproduct dimethylcarbamoyl chloride is a potent carcinogen [1].

Synthesis of Oxalyl Fluoride from Oxalyl Chloride

A common laboratory synthesis of oxalyl flueride involves a halogen exchange (halex) reaction.

¢ Protocol from Patents:

o

Disperse finely powdered (<10pm) sodium fluoride (NaF) or potassium fluoride (KF) in an
aprotic solvent like sulfolane or acetonitrile [5].
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o Add oxalyl chloride to the suspension. The reaction can be carried out at moderate

temperatures (-10°C to 50°C).

o Distill the volatile oxalyl fluoride from the reaction mixture as it forms. This method can

achieve vyields over 90% [5].

¢ Alternative Method: A vapor-phase reaction between oxalyl chloride and anhydrous hydrogen
fluoride (HF) can also be used but involves handling highly toxic gaseous HF [6].

Safety and Handling

Both compounds require extreme caution, but their hazards differ slightly due to their byproducts.

Aspect Oxalyl Chloride Oxalyl Fluoride
Primary Toxic, corrosive, lachrymator (tear-inducing).  Information Missing (assume highly
Hazards Decomposes in water to release HCI, CO, toxic and corrosive).
and CO2 [1].
Byproduct Decomposition releases carbon monoxide Likely produces hydrogen fluoride
Concern (C0O), a highly toxic gas [1]. (HF) upon hydrolysis, a highly
corrosive and toxic acid.
Industrial A 2000 aircraft incident involved illegal Information Missing
Incident shipment and leakage, causing severe

damage [1].

Pathways and Workflows

The following diagram illustrates the primary reaction pathways and relationships discussed in this guide.
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Key Differentiators for Professionals

e Choose Oxalyl Chloride when: You need a highly reactive and versatile reagent for classic organic
transformations like acyl chloride formation or Swern oxidation, especially in pharmaceutical
intermediate synthesis. Its well-established protocols and powerful reactivity are major advantages.

e Consider Oxalyl Fluoride when: Working on specialized applications in the electronics industry
(etching) or synthesizing specific fluorinated compounds (e.g., hydrofluoroethers). Its lower boiling
point and different reactivity profile can be beneficial for selective reactions or processes requiring
volatile reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Oxalyl_chloride
https://en.wikipedia.org/wiki/Oxalyl_fluoride
https://pubmed.ncbi.nlm.nih.gov/21615092/
https://www.researchandmarkets.com/reports/6098431/oxalyl-chloride-global-market-insights?srsltid=AfmBOorTVp18MNlGnzqtFus4GE-yUqO2L7WuWQPTQc_nSfvpjIWZdMnb
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPS60139642A/en
https://www.smolecule.com/products/b702263#oxalyl-fluoride-vs-oxalyl-chloride-reactivity-comparison
https://www.smolecule.com/products/b702263#oxalyl-fluoride-vs-oxalyl-chloride-reactivity-comparison
https://www.smolecule.com/products/b702263#oxalyl-fluoride-vs-oxalyl-chloride-reactivity-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s702263?utm_src=pdf-bulk
https://www.smolecule.com/products/s702263?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s702263?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

